Cas no 36728-72-0 (A'-Neo-30-norgammacerane)

A'-Neo-30-norgammacerane structure
A'-Neo-30-norgammacerane structure
Product name:A'-Neo-30-norgammacerane
CAS No:36728-72-0
MF:C29H50
MW:398.707309246063
CID:312352
PubChem ID:14283212

A'-Neo-30-norgammacerane Chemical and Physical Properties

Names and Identifiers

    • A'-Neo-30-norgammacerane
    • 17ß(H),21ß(H)-30-Norhopane
    • 17ß(H),21ß(H)-30-Norhopaneneat
    • 36728-72-0
    • 17Beta(H),21beta(H)-30-norhopane
    • (3S,3As,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3-ethyl-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene
    • Inchi: InChI=1S/C29H50/c1-8-20-12-17-26(4)21(20)13-18-28(6)23(26)10-11-24-27(5)16-9-15-25(2,3)22(27)14-19-29(24,28)7/h20-24H,8-19H2,1-7H3/t20-,21-,22-,23+,24+,26-,27-,28+,29+/m0/s1
    • InChI Key: XKJROQIFLGXWEY-ZTPVQENVSA-N
    • SMILES: CC[C@H]1CC[C@@]2([C@H]3CC[C@@H]4[C@]5(CCCC(C)(C)[C@@H]5CC[C@@]4(C)[C@]3(C)CC[C@@H]12)C)C

Computed Properties

  • Exact Mass: 398.391252
  • Monoisotopic Mass: 398.391252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 1
  • Complexity: 661
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.923
  • Boiling Point: 447.6°Cat760mmHg
  • Flash Point: 215.7°C
  • LogP: 8.88790

Recommend Articles

Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.